2-(3,5-Dicarboxyphenyl)isonicotinic acid, 95%

• IUPAC Name: 5-(4-carboxypyridin-2-yl)benzene-1,3-dicarboxylic acid
• InChI: InChI=1S/C14H9NO6/c16-12(17)7-1-2-15-11(6-7)8-3-9(13(18)19)5-10(4-8)14(20)21/h1-6H,(H,16,17)(H,18,19)(H,20,21)
• InChI Key: GSPMYJBBSQGHEO-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C=C1C(=O)O)C2=CC(=CC(=C2)C(=O)O)C(=O)O
• Molecular Formula: C14H9NO6
• DSSTOX Substance ID: DTXSID30688279
• Molecular Weight: 287.22 g/mol
• CAS RN: 1261901-80-7

Description

2-(3,5-Dicarboxyphenyl)isonicotinic acid, also known as 2-DCPI or 2-DICPI, is an organic compound with a wide range of scientific applications. It is a naturally occurring compound that has been used in a variety of research fields, including biochemistry, pharmacology, and drug development.

Scientific Research Applications

2-(3,5-Dicarboxyphenyl)isonicotinic acid, 95% has been used in a variety of scientific research applications, including drug development, biochemistry, pharmacology, and molecular biology. It has been used in the synthesis of small molecules, such as peptides, peptidomimetics, and nucleotides, as well as in the synthesis of complex compounds, such as polymers and nanomaterials. It has also been used in the synthesis of drugs, such as antibiotics, antivirals, and anti-cancer agents.

Mechanism of Action

The mechanism of action of 2-(3,5-Dicarboxyphenyl)isonicotinic acid, 95% is not fully understood. However, it is believed to act as an inhibitor of dihydrofolate reductase (DHFR). DHFR is an enzyme that is involved in the synthesis of nucleotides and is essential for cell growth and replication. By inhibiting DHFR, 2-(3,5-Dicarboxyphenyl)isonicotinic acid, 95% can interfere with cell growth and replication, thereby inhibiting the growth of cancer cells.
Biochemical and Physiological Effects
2-(3,5-Dicarboxyphenyl)isonicotinic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of a variety of cancer cell lines, including breast, lung, and colon cancer cells. It has also been shown to inhibit the growth of bacteria and fungi, as well as to reduce inflammation. In addition, 2-(3,5-Dicarboxyphenyl)isonicotinic acid, 95% has been shown to have antioxidant and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(3,5-Dicarboxyphenyl)isonicotinic acid, 95% in lab experiments is that it is relatively inexpensive and easy to obtain. It is also relatively easy to synthesize and can be used in a variety of synthetic methods. However, there are some limitations to using 2-(3,5-Dicarboxyphenyl)isonicotinic acid, 95% in lab experiments. For example, it is not very soluble in water and can be difficult to work with in aqueous solutions. In addition, it can be toxic at high concentrations and can cause skin irritation.

Future Directions

There are a number of potential future directions for the use of 2-(3,5-Dicarboxyphenyl)isonicotinic acid, 95%. For example, it could be used in the development of new drugs for the treatment of cancer and other diseases. It could also be used in the synthesis of novel materials for use in nanotechnology and biotechnology. In addition, it could be used in the development of new imaging agents for medical diagnostics. Finally, it could be used in the development of new catalysts for chemical reactions.

Synthesis Methods

2-(3,5-Dicarboxyphenyl)isonicotinic acid, 95% can be synthesized through a variety of methods including the Wittig reaction, the Horner-Wadsworth-Emmons reaction, and the Suzuki coupling reaction. The Wittig reaction involves the reaction of a phosphonium salt with an aldehyde or ketone to produce an alkene. The Horner-Wadsworth-Emmons reaction involves the reaction of a carboxylic acid with an organophosphorus reagent to produce an ester. The Suzuki coupling reaction involves the reaction of an organoboron compound with an organohalide to produce an alkene.